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Compound of Interest

Compound Name: Acetylcedrene

Cat. No.: B1664338 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the boiling and melting points of

Acetylcedrene, a common fragrance ingredient. It includes a detailed summary of reported

physical data, standardized experimental protocols for the determination of these properties,

and a workflow visualization to guide laboratory practices.

Physicochemical Data of Acetylcedrene
Acetylcedrene, a synthetic woody fragrance, is characterized by a range of reported boiling

and melting points. These variations can be attributed to differences in experimental conditions,

sample purity, and analytical methods. The following table summarizes the available

quantitative data from various sources.
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Property Value Source/Method

Boiling Point 348.00 to 349.00 °C (est) at 760.00 mm Hg[1]

340.6 °C at 760 mmHg[2]

307 °C (calc.)[3]

306.93 °C (EPI Suite)[4]

272 °C (lit.)[5][6][7]

Melting Point 92 °C (calc.)[3]

91.67 °C (EPI Suite)[4]

N/A [6]

Experimental Protocols
Accurate determination of the boiling and melting points of Acetylcedrene is crucial for its

characterization, quality control, and application in various formulations. The following are

detailed methodologies for these key experiments.

Determination of Melting Point
The melting point of a solid is the temperature at which it changes state from solid to liquid. For

a pure crystalline solid, this transition occurs over a narrow temperature range.

Apparatus:

Melting point apparatus (e.g., Thiele tube or digital melting point device)

Capillary tubes (sealed at one end)

Thermometer (calibrated)

Mortar and pestle

Heating medium (e.g., mineral oil or silicone oil for Thiele tube)
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Spatula

Procedure:

Sample Preparation: A small amount of Acetylcedrene is finely powdered using a mortar

and pestle. The powdered sample is then packed into a capillary tube to a height of 2-3 mm

by tapping the sealed end of the tube on a hard surface.

Apparatus Setup (Thiele Tube Method): The capillary tube is attached to a thermometer

using a rubber band or wire, ensuring the sample is level with the thermometer bulb. The

thermometer and attached capillary tube are then immersed in the heating medium within

the Thiele tube.

Heating: The Thiele tube is heated gently and slowly at the side arm. The design of the tube

allows for convection currents to maintain a uniform temperature throughout the heating

medium.

Observation: The temperature is carefully monitored. The temperature at which the first drop

of liquid appears is recorded as the beginning of the melting range. The temperature at

which the entire solid has turned into a clear liquid is recorded as the end of the melting

range.

Reporting: The melting point is reported as a range of these two temperatures.

Determination of Boiling Point
The boiling point of a liquid is the temperature at which its vapor pressure equals the external

pressure.

Apparatus:

Small test tube or fusion tube

Capillary tube (sealed at one end)

Thermometer (calibrated)

Heating apparatus (e.g., heating block, oil bath, or Thiele tube)
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Beaker

Procedure:

Sample Preparation: A small amount of liquid Acetylcedrene (a few milliliters) is placed into

a small test tube.

Capillary Inversion: A capillary tube, sealed at one end, is placed into the test tube with the

open end downwards.

Apparatus Setup: The test tube is attached to a thermometer, and both are suspended in a

heating bath (e.g., a beaker of water or oil on a hot plate). The thermometer bulb should be

positioned next to the test tube.

Heating: The heating bath is heated gently. As the temperature of the sample increases, air

trapped in the capillary tube will be expelled, seen as a slow stream of bubbles.

Observation: Upon further heating, the vapor of the liquid will fill the capillary tube, resulting

in a rapid and continuous stream of bubbles. At this point, the heating is stopped.

Recording: As the liquid cools, the stream of bubbles will slow down and eventually stop. The

temperature at which the liquid begins to enter the capillary tube is the boiling point of the

substance.

Experimental Workflow Visualization
The following diagram illustrates the logical workflow for the experimental determination of the

physical properties of a chemical substance like Acetylcedrene.
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Melting Point Determination

Boiling Point Determination

Start

Sample Preparation:
- Grind solid to a fine powder

- Pack into capillary tube

Apparatus Setup:
- Attach capillary to thermometer
- Place in melting point apparatus

Heating:
- Heat slowly and steadily

Observation:
- Record temperature at first liquid drop

- Record temperature at complete liquefaction

Report Melting Range

End

End of Analysis

Start

Sample Preparation:
- Place liquid in test tube

- Invert sealed capillary in liquid

Apparatus Setup:
- Attach test tube to thermometer

- Place in heating bath

Heating:
- Heat until a rapid stream of bubbles emerges

Cooling:
- Turn off heat source

Observation:
- Record temperature when liquid enters capillary

Report Boiling Point

End

Start Physical Property Determination

Click to download full resolution via product page

Workflow for Determining Physical Properties
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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